Cas no 2309309-77-9 (1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea
• CAS No: 2309309-77-9
• MF: C₁₅H₁₃N₅O₃S
• MW: 343.360420942307
• CID: 5339286
• Update Time: 2025-06-14

1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea
• 1-(1,3-benzodioxol-5-yl)-3-[(1-thiophen-3-yltriazol-4-yl)methyl]urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea

• Inchi： 1S/C15H13N5O3S/c21-15(17-10-1-2-13-14(5-10)23-9-22-13)16-6-11-7-20(19-18-11)12-3-4-24-8-12/h1-5,7-8H,6,9H2,(H2,16,17,21)
• InChI Key： IWWUTWBQSSSUNR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(NC2C=CC3=C(C=2)OCO3)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 1.4
• Topological Polar Surface Area: 119

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea

Comprehensive Analysis of 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea (CAS No. 2309309-77-9)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea, with the CAS number 2309309-77-9, represents a fascinating area of research in medicinal chemistry and drug discovery. This molecule combines a benzodioxole moiety with a thiophene-triazole hybrid structure, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its urea linkage, which is often associated with hydrogen bonding interactions in drug-receptor complexes.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing 1,2,3-triazole rings. The click chemistry approach used to synthesize such compounds aligns with current trends in green chemistry and efficient molecular construction. The presence of both benzodioxole and thiophene rings in this molecule suggests possible applications in areas such as enzyme inhibition or receptor modulation, topics that frequently appear in modern pharmacological research.

The structural complexity of 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea offers multiple sites for potential structure-activity relationship (SAR) studies. The benzodioxole component is known to contribute to metabolic stability in many pharmaceutical compounds, while the thiophene-triazole combination may offer unique electronic properties. These characteristics make this compound particularly interesting for researchers investigating drug-likeness and molecular properties - two of the most searched topics in computational chemistry today.

From a synthetic chemistry perspective, the preparation of CAS 2309309-77-9 likely involves multi-step organic transformations, including Huisgen cycloaddition for the triazole formation. The growing demand for efficient synthetic methodologies in pharmaceutical research makes this compound relevant to current discussions about process optimization and atom economy. Many researchers searching for novel heterocyclic scaffolds or bioisosteric replacements might find this molecular architecture particularly inspiring.

The potential applications of 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea extend beyond basic research. Its structural features suggest possible investigation in areas like kinase inhibition or GPCR targeting, both hot topics in current drug discovery. The presence of the urea functional group makes it particularly interesting for researchers studying protein-ligand interactions, as this group often participates in key hydrogen bonding networks.

In the context of current pharmaceutical trends, compounds like CAS 2309309-77-9 are gaining attention for their potential in addressing undruggable targets - a frequently searched term in modern medicinal chemistry. The combination of aromatic systems with polar functional groups in this molecule may offer unique solutions to challenges in drug solubility and membrane permeability, two critical parameters in drug development that consistently appear in scientific literature searches.

The physicochemical properties of 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea warrant careful consideration. The logP and polar surface area calculations for this compound would be of particular interest to researchers focusing on ADME prediction, another highly searched topic in pharmaceutical sciences. The balanced presence of both lipophilic (benzodioxole and thiophene) and polar (urea and triazole) components suggests this molecule might exhibit interesting pharmacokinetic properties.

From a safety perspective, while not classified as hazardous, proper handling of 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea should follow standard laboratory protocols for organic compounds. The research community's growing emphasis on laboratory safety and responsible research makes this an important consideration when working with any novel chemical entity, including CAS 2309309-77-9.

The future research directions for this compound could include molecular docking studies (a frequently searched computational method) to predict potential biological targets, or medicinal chemistry optimization to improve specific properties. The unique combination of benzodioxole, thiophene, triazole, and urea functionalities in a single molecule presents numerous opportunities for lead compound development in various therapeutic areas.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-{1-(thiophen-3-yl)-1H-1,2,3-triazol-4-ylmethyl}urea (CAS 2309309-77-9) represents an intriguing case study in modern drug discovery and medicinal chemistry. Its structural complexity and potential biological relevance make it worthy of further investigation, particularly in the context of current research trends focusing on heterocyclic compounds, molecular interactions, and drug design principles. As the pharmaceutical industry continues to search for novel chemical entities with improved properties, compounds like this will undoubtedly remain at the forefront of scientific inquiry.